Cas no 122312-55-4 (Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-[4-methoxy-3-[(sulfo-kO)oxy]phenyl]-4H-1-benzopyran-4-onato(7-)]]tetradeca-m-hydroxyheneicosahydroxytetradeca-)

• Product Name: Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-[4-methoxy-3-[(sulfo-kO)oxy]phenyl]-4H-1-benzopyran-4-onato(7-)]]tetradeca-m-hydroxyheneicosahydroxytetradeca-
• CAS No: 122312-55-4
• MF: C₂₈H₃₂O₃₉S₈
• MW: 1249.05028247833
• CID: 143819
• PubChem ID: 14373218
• Update Time: 2025-04-19

Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-[4-methoxy-3-[(sulfo-kO)oxy]phenyl]-4H-1-benzopyran-4-onato(7-)]]tetradeca-m-hydroxyheneicosahydroxytetradeca- Chemical and Physical Properties

Names and Identifiers

• Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-[4-methoxy-3-[(sulfo-kO)oxy]phenyl]-4H-1-benzopyran-4-onato(7-)]]tetradeca-m-hydroxyheneicosahydroxytetradeca-
• [2-methoxy-5-[7-[(2S,3R,4S,5R,6R)-6-[[(2R,3R,4R,5S,6S)-6-methyl-3,4,5-trisulfooxyoxan-2-yl]oxymethyl]-3,4,5-trisulfooxyoxan-2-yl]oxy-4-oxo-5-sulfooxychromen-2-yl]phenyl] hydrogen sulfate
• Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-...
• Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-h
• Aluminum, [m7-[7-[[6-O-[6-deoxy-2,3,4-tri-O-(sulfo-kO)-a-L-mannopyranosyl]-2,3,4-tri-O-(sulfo-kO)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-[4-methoxy-3-[(sulfo-kO)oxy]phenyl]-4H-1-benzopyran-4-onato(7-)]]t
• UNII-P764IU074T
• (Mu7-((diosmin heptasulfato)(7-)))tetracontahydroxytetradecaaluminum
• Dosmalfate
• [2-methoxy-5-[7-[6-[(6-methyl-3,4,5-trisulfooxyoxan-2-yl)oxymethyl]-3,4,5-trisulfooxyoxan-2-yl]oxy-4-oxo-5-sulfooxychromen-2-yl]phenyl] hydrogen sulfate
• 122312-55-4
• Diotul

• Inchi： 1S/C28H32O39S8/c1-10-21(62-70(36,37)38)23(64-72(42,43)44)25(66-74(48,49)50)27(56-10)55-9-19-22(63-71(39,40)41)24(65-73(45,46)47)26(67-75(51,52)53)28(59-19)57-12-6-17-20(18(7-12)61-69(33,34)35)13(29)8-15(58-17)11-3-4-14(54-2)16(5-11)60-68(30,31)32/h3-8,10,19,21-28H,9H2,1-2H3,(H,30,31,32)(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)
• InChI Key： YCGANVWZEQAZHF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(C(C(OC2=CC(=C3C(C=C(C4C=CC(=C(C=4)OS(=O)(=O)O)OC)OC3=C2)=O)OS(=O)(=O)O)OC1COC1C(C(C(C(C)O1)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 2348.56000
• Monoisotopic Mass: 1247.829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 71
• Heavy Atom Count: 120
• Rotatable Bond Count: 21
• Complexity: 2990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 648A^2
• XLogP3: -4.9

Experimental Properties

• Density: 2.24
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 1340.40000
• LogP: -1.89230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides